3-Bromo-2-chlorobenzo[b]thiophen-5-amine

• IUPAC Name: 3-bromo-2-chloro-1-benzothiophen-5-amine
• InChI: InChI=1S/C8H5BrClNS/c9-7-5-3-4(11)1-2-6(5)12-8(7)10/h1-3H,11H2
• InChI Key: VAPZYZLOLKJPCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)C(=C(S2)Cl)Br
• Molecular Formula: C8H5BrClNS
• Molecular Weight: 262.55 g/mol

Description

3-Bromo-2-chlorobenzo[b]thiophen-5-amine, also known as 3-BCT, is an organic compound belonging to the class of heterocyclic compounds. It is a substituted benzo[b]thiophene, which is a five-membered aromatic ring system with one sulfur atom and three carbon atoms. 3-BCT has been studied for its potential applications in various fields, such as organic synthesis, materials science, and medicine. Its unique structure and properties make it an attractive compound for research and development.

Scientific Research Applications

Chemical Reactions and Synthesis

The study of 3-Bromo-2-chlorobenzo[b]thiophen-5-amine is primarily focused on its chemical reactions and potential applications in synthesis. For example, research has explored the reactions of related benzo[b]thiophen compounds with various amines, leading to novel aromatic nucleophilic substitution with rearrangement. This has implications for the synthesis of complex organic compounds, potentially useful in various chemical industries (Guerrera, Salerno, Lamartina, & Spinelli, 1995).

Pharmaceutical Applications

While avoiding details about drug use and dosage, it's notable that derivatives of benzo[b]thiophen, like this compound, have been studied for their potential pharmacological properties. Research in this area has focused on synthesizing and characterizing various derivatives, exploring their chemical properties, and assessing their potential as pharmacologically active compounds (Chapman, Clarke, Gore, & Sharma, 1971).

Development of Novel Organic Compounds

The compound's utility in developing novel organic compounds, especially those with potential applications in materials science and pharmaceuticals, is a key area of interest. Studies have demonstrated various methods to synthesize and modify benzo[b]thiophen derivatives, expanding the range of potential applications for these chemicals in various industrial and research contexts (Shanta, Scrowston, & Twigg, 1967).

Catalytic Processes

There's also interest in the role of such compounds in catalytic processes. Studies on similar compounds have shown their potential in catalyzed amination reactions, which are crucial in organic synthesis. This research paves the way for the development of more efficient and selective catalytic processes in organic chemistry (Ji, Li, & Bunnelle, 2003).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, H335. Precautionary statements include P261, P280, P301, P301, P302, P305, P312, P338, P351, P352. The signal word for this compound is “Warning” and it is associated with the GHS07 pictogram.

Mechanism of Action

Target of Action

Thiophene derivatives, to which this compound belongs, have been reported to interact with a wide range of biological targets, including enzymes, receptors, and ion channels .

Mode of Action

Thiophene derivatives are known to interact with their targets through various mechanisms, such as inhibition, activation, or modulation .

Biochemical Pathways

Thiophene derivatives are known to influence a variety of biochemical pathways, depending on their specific targets .

Pharmacokinetics

It is known that the compound has a high gi absorption and is a substrate for p-gp, which could impact its bioavailability .

Result of Action

Thiophene derivatives have been reported to exhibit a wide range of biological and physiological functions, such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities .